methyl (1s,3s)-3-(ethenyloxy)cyclobutane-1-carboxylate, cis
Overview
Description
Methyl (1s,3s)-3-(ethenyloxy)cyclobutane-1-carboxylate, cis (abbreviated as MECBC) is a cyclic organic compound that is widely used in chemical synthesis and has been studied for its potential applications in the fields of medicine and biotechnology. MECBC is a colorless liquid with a boiling point of 122°C and a melting point of -42°C. It is soluble in water, ethanol, and chloroform and has a molecular weight of 178.22 g/mol.
Scientific Research Applications
MECBC has been studied for its potential applications in the fields of medicine and biotechnology. It has been used as a reagent in the synthesis of a variety of biologically active compounds, such as anti-inflammatory drugs, antibiotics, and anti-cancer drugs. It has also been used in the synthesis of peptides and proteins, and it has been studied for its potential use as a drug delivery system.
Mechanism of Action
MECBC has been studied for its ability to interact with biological macromolecules, such as proteins and nucleic acids. It has been shown to bind to the active sites of enzymes and to modulate the activity of enzymes, resulting in a change in the biochemical and physiological processes of the cell.
Biochemical and Physiological Effects
MECBC has been studied for its ability to modulate the activity of enzymes, resulting in a change in the biochemical and physiological processes of the cell. It has been shown to have anti-inflammatory and anti-cancer properties, as well as to inhibit the growth of bacteria and fungi. It has also been shown to have an effect on the metabolism of lipids and carbohydrates, as well as on the production of hormones.
Advantages and Limitations for Lab Experiments
MECBC has several advantages as a reagent for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. It is also soluble in a variety of solvents, making it easy to work with. However, it is important to note that MECBC is a toxic compound and should be handled with care.
Future Directions
MECBC has a wide range of potential applications in the fields of medicine and biotechnology, and further research is needed to explore its potential. Possible future directions include the development of new methods for the synthesis of MECBC, the study of its interaction with biological macromolecules, and the exploration of its potential use as a drug delivery system. Additionally, further research is needed to explore the biochemical and physiological effects of MECBC, as well as its potential therapeutic applications.
Synthesis Methods
MECBC can be synthesized by the reaction of methyl (methyl (1s,3s)-3-(ethenyloxy)cyclobutane-1-carboxylate, cis)-3-ethoxycyclobutane-1-carboxylate with ethylene in the presence of anhydrous aluminum chloride as a catalyst. The reaction is carried out in a solvent such as toluene at a temperature of 80-90°C for a period of 8-10 hours. The reaction yields a mixture of cis and trans isomers of MECBC, with the cis isomer being the major product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (1s,3s)-3-(ethenyloxy)cyclobutane-1-carboxylate, cis involves the reaction of ethyl (1s,3s)-3-(ethenyloxy)cyclobutane-1-carboxylate with methyl magnesium bromide followed by acidification to yield the desired product.", "Starting Materials": [ "Ethyl (1s,3s)-3-(ethenyloxy)cyclobutane-1-carboxylate", "Methyl magnesium bromide", "Acid" ], "Reaction": [ "Add methyl magnesium bromide to a solution of ethyl (1s,3s)-3-(ethenyloxy)cyclobutane-1-carboxylate in anhydrous ether", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction by adding acid to the mixture", "Extract the product with a suitable solvent", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
2763740-83-4 |
Product Name |
methyl (1s,3s)-3-(ethenyloxy)cyclobutane-1-carboxylate, cis |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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